Cas no 2228395-34-2 (N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine)

• Product Name: N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine
• CAS No: 2228395-34-2
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6597733
• PubChem ID: 144873904
• Update Time: 2025-05-30

N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine
• 2228395-34-2
• EN300-1773619
• SCHEMBL23933929
• N-methyl-1-[4-(2-methylpropyl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C14H21N/c1-11(2)10-12-4-6-13(7-5-12)14(15-3)8-9-14/h4-7,11,15H,8-10H2,1-3H3
• InChI Key： CYXDMGZAVVFXBI-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=CC(CC(C)C)=CC=2)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine

Exploring N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine (CAS No. 2228395-34-2): Properties, Applications, and Market Insights

N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine (CAS No. 2228395-34-2) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a cyclopropane ring fused with an aromatic system and an amine group, presents intriguing possibilities for drug discovery and material science. Researchers are particularly interested in its potential as a building block for novel therapeutic agents, given the pharmacological relevance of similar amine-containing compounds.

The molecular structure of N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine combines several pharmacophoric elements that are valuable in medicinal chemistry. The cyclopropane moiety is known to confer metabolic stability to drug molecules, while the aromatic system provides necessary lipophilicity for membrane penetration. The amine functionality serves as a potential site for further derivatization or salt formation, enhancing the compound's utility in various applications. These structural attributes make CAS No. 2228395-34-2 particularly interesting for researchers exploring new chemical entities in central nervous system (CNS) drug development.

Current research trends indicate growing interest in cyclopropane-containing compounds like N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine, especially in the context of developing novel antidepressants and neuroprotective agents. The pharmaceutical industry is actively investigating such structures due to their potential to modulate neurotransmitter systems while maintaining favorable pharmacokinetic profiles. This aligns with the increasing demand for more effective and safer mental health treatments, a topic that has gained significant attention in post-pandemic healthcare discussions.

From a synthetic chemistry perspective, N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine represents an interesting challenge for organic chemists. The construction of its cyclopropane ring adjacent to an aromatic system requires specialized synthetic approaches, making it a valuable target for methodology development. Recent advances in transition metal-catalyzed cyclopropanation reactions have significantly improved access to such structures, enabling more efficient exploration of their biological properties.

The physicochemical properties of 2228395-34-2 contribute to its research utility. The compound's moderate lipophilicity, influenced by both the aromatic ring and isobutyl substituent, suggests good membrane permeability while maintaining reasonable solubility. This balance is crucial for drug discovery applications, where optimal absorption and distribution properties are required. Researchers are particularly interested in how these properties compare to related compounds in the same structural class.

In material science applications, N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine has shown promise as a precursor for advanced polymers and liquid crystals. The rigidity imparted by the cyclopropane ring combined with the aromatic system can influence material properties such as thermal stability and optical characteristics. These features are valuable in developing new materials for electronic displays and specialty coatings, areas experiencing rapid growth in the technology sector.

Market analysis indicates steady growth in demand for specialized amine compounds like 2228395-34-2, particularly from pharmaceutical and agrochemical industries. The compound's structural features make it attractive for patent-protected drug development programs, where novel scaffolds are highly valued. Recent industry reports suggest increasing investment in research compounds with similar structural motifs, reflecting broader trends in personalized medicine and targeted therapeutics.

Quality control and analytical characterization of N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine present specific challenges that have become a focus area for analytical chemists. Advanced techniques such as chiral HPLC and mass spectrometry are often required to ensure purity and confirm structural identity, especially when the compound is used in pharmaceutical research. These analytical considerations are crucial given the growing regulatory emphasis on compound characterization in drug development pipelines.

Environmental and safety assessments of 2228395-34-2 indicate that proper handling procedures should be followed, as with all research chemicals. While not classified as hazardous under standard regulations, appropriate laboratory practices are recommended when working with this compound. This reflects the broader scientific community's commitment to responsible research practices and laboratory safety standards.

Future research directions for N-methyl-1-4-(2-methylpropyl)phenylcyclopropan-1-amine may explore its potential in emerging therapeutic areas such as neurodegenerative diseases or as a scaffold for targeted drug delivery systems. The compound's structural versatility offers numerous possibilities for modification and optimization, keeping it relevant in the fast-evolving field of medicinal chemistry. As research continues, we can expect to see new applications and derivatives of this interesting molecular structure.